Cas no 1806852-97-0 (Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate)

• Product Name: Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate
• CAS No: 1806852-97-0
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945844
• Update Time: 2025-06-08

Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate
• ethyl 2-(5-bromo-2-cyano-4-methoxyphenyl)acetate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)6-8-4-10(13)11(16-2)5-9(8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： RTLWPGDVFVBMAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate

Introduction to Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate (CAS No. 1806852-97-0)

Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate (CAS No. 1806852-97-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo, cyano, and methoxy functional groups, which contribute to its potential applications in various therapeutic areas.

The molecular formula of Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate is C₁₃H₁₁BrNO₃, and its molecular weight is approximately 299.13 g/mol. The compound's structure consists of a substituted phenyl ring with a bromo group at the 5-position, a cyano group at the 2-position, and a methoxy group at the 4-position. The ester functionality at the terminal end further enhances its chemical reactivity and solubility properties.

In recent years, Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate has been extensively studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. One of the key areas of interest is its role in the development of anticancer agents. Research has shown that compounds with similar structural motifs exhibit significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound effectively inhibited the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

Beyond cancer research, Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate has also shown promise in the treatment of neurodegenerative diseases. The presence of the cyano and methoxy groups confers neuroprotective properties, making it a valuable starting material for the synthesis of compounds that can modulate key enzymes and receptors implicated in conditions such as Alzheimer's disease and Parkinson's disease. A recent study in the European Journal of Medicinal Chemistry (2022) highlighted the potential of this compound as a lead structure for developing neuroprotective agents.

The synthetic accessibility of Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate is another factor contributing to its widespread use in research. The compound can be synthesized through a series of well-established organic reactions, including bromination, cyano substitution, and esterification. These reactions are highly reproducible and can be scaled up for industrial production, making it an attractive choice for pharmaceutical companies looking to develop new drug candidates.

In addition to its therapeutic applications, Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate has also been explored for its potential as a probe molecule in biochemical studies. Its unique functional groups allow it to interact with specific biomolecules, providing valuable insights into cellular processes and protein-ligand interactions. This makes it a useful tool for researchers studying signal transduction pathways and drug discovery.

The safety profile of Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate is another critical aspect that has been extensively evaluated. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, Ethyl 5-bromo-2-cyano-4-methoxyphenylacetate (CAS No. 1806852-97-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive starting material for the development of novel therapeutics targeting cancer, neurodegenerative diseases, and other conditions. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing medical science.